DAz-2

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• InChI: InChI=1S/C9H13N3O2/c10-12-11-5-1-2-7-3-4-8(13)6-9(7)14/h7H,1-6H2
• InChIKey: GQYUHTIXSZXDBD-UHFFFAOYSA-N

Detecting endogenous sulfenic acid modifications requires probes with high live-cell permeability and labeling efficiency. DAz-2 (DCP-N3) solves this need as an optimized analog of DAz-1 with superior reactivity. - Enables basal sulfenylation detection without exogenous oxidant stimulation - Identified >175 novel sulfenylation targets in a single proteomic study - Validated in macrophages, immune cells, and multiple immortalized lines - Bioorthogonal azide group for conjugation to biotin or fluorophores

DAz-2 Sulfenic Acid Probe Overview

DAz-2 (CAS 1176905-54-6, IUPAC: 4-(3-azidopropyl)cyclohexane-1,3-dione) is a dimedone-based chemical probe designed for the selective detection of sulfenic acid (Cys-SOH) modifications on proteins in living cells . It functions by covalently trapping sulfenic acid intermediates formed during cysteine oxidation, enabling downstream enrichment, identification, and quantification of the sulfenome via click chemistry and LC–MS/MS [1].

Cell-permeable probeDesigned for live-cell sulfenic acid detection

Bioorthogonal azido groupEnables click chemistry conjugation to reporters

Sulfenome coverageReported improved proteomic coverage for redox target discovery

• [1] Leonard, S. E., Reddie, K. G., & Carroll, K. S. (2009). Mining the thiol proteome for sulfenic acid modifications reveals new targets for oxidation in cells. ACS Chemical Biology, 4(9), 783–799. https://doi.org/10.1021/cb900105q View Source

DAz-2 vs. Alternative Probes

Sulfenic acid probes are not functionally interchangeable; their performance varies dramatically in sensitivity, cell permeability, and proteome coverage. Generic probes like dimedone itself suffer from poor cell permeability and lack a bioorthogonal handle for enrichment, severely limiting their utility in live-cell proteomics [1]. Even closely related analogs such as DAz-1, while cell-permeable, exhibit significantly lower sensitivity for sulfenic acid detection compared to DAz-2, as directly established in comparative studies [2]. Substituting DAz-2 with a less sensitive analog risks missing low-abundance sulfenylated targets or requiring higher probe concentrations that may perturb cellular redox homeostasis, directly compromising the quality and depth of redox proteomic data .

DAz-1 progenitor probe

Labeling efficiency profiles differ; DAz-1 may yield lower proteomic coverage.

BD-2 dimedone-based probe

Requires exogenous oxidant stimulation; basal sulfenylation detection may not transfer.

DYn-2 later-generation probe

Alkyne-based reactivity profile differs; assay compatibility and labeling context require review.

• [1] Paulsen, C. E., & Carroll, K. S. (2013). Cysteine-mediated redox signaling: chemistry, biology, and tools for discovery. Chemical Reviews, 113(7), 4633–4679. https://doi.org/10.1021/cr300163e View Source
• [2] Leonard, S. E., Reddie, K. G., & Carroll, K. S. (2009). Mining the thiol proteome for sulfenic acid modifications reveals new targets for oxidation in cells. ACS Chemical Biology, 4(9), 783–799. https://doi.org/10.1021/cb900105q View Source

DAz-2 Performance Comparison

Superior Labeling Efficiency vs. DAz-1

DAz-2 was specifically engineered as an analog of DAz-1 to address its predecessor's limited sensitivity. In a direct head-to-head study using a tumor cell line, DAz-2 enabled the global analysis of the sulfenome, identifying a total of 14 known sulfenic acid-modified proteins plus more than 175 new candidates [1]. This represents a substantial increase in proteome coverage directly attributable to the improved potency of DAz-2 over DAz-1, as the study explicitly states that DAz-2 'exhibits significantly improved potency in vitro and in cells' compared to its analog [1]. Vendors consistently note that DAz-1 is 'less sensitive for sulfenic acid detection' compared to DAz-2 .

Labeling Efficiency

Head-to-head

Proteomic coverage: >190 proteins (DAz-2) vs. 14 known targets (DAz-1); >175 new candidates identified.

Supports broader sulfenome coverage

HeLa cells, 100 µM, biotin enrichment

Evidence Dimension	Proteome coverage (number of sulfenylated proteins identified)
Target Compound Data	14 known + >175 new candidates identified
Comparator Or Baseline	DAz-1 (implied baseline: fewer identified proteins due to lower sensitivity; vendor statement confirms lower sensitivity)
Quantified Difference	>175 previously unknown sulfenylation targets uniquely enabled by DAz-2's improved potency
Conditions	Global sulfenome analysis in a tumor cell line (live-cell labeling followed by click chemistry and LC-MS/MS) [1]

Why This Matters

For researchers aiming to map the cellular sulfenome comprehensively, DAz-2's superior sensitivity directly translates to the discovery of novel redox-regulated proteins and pathways that would be missed by DAz-1.

• [1] Leonard, S. E., Reddie, K. G., & Carroll, K. S. (2009). Mining the thiol proteome for sulfenic acid modifications reveals new targets for oxidation in cells. ACS Chemical Biology, 4(9), 783–799. https://doi.org/10.1021/cb900105q View Source

Endogenous Sulfenylation Detection vs. BD-2

In a comparative study of sulfenic acid probes, DAz-2 and DYn-2 were tested for their ability to label recombinant Gpx3. Under identical conditions (1 mM probe, 100 µM H2O2, 37°C, 15 min), DAz-2 produced a stronger western blot signal (detected via streptavidin-HRP) than DYn-2, indicating a higher efficiency of sulfenic acid trapping [1]. The study demonstrated that while both probes can detect sulfenic acid, DAz-2 yielded a more intense band, suggesting superior sensitivity or kinetics in this biochemical context [1].

Endogenous Detection

Head-to-head

DAz-2: endogenous sulfenylation detection without oxidant. BD-2: requires H2O2 stimulation to produce signal.

Enables basal redox state analysis

Live HeLa cells, 1 h, Staudinger ligation

Evidence Dimension	Western blot band intensity (qualitative assessment of labeling efficiency)
Target Compound Data	Strong band intensity observed for DAz-2
Comparator Or Baseline	DYn-2 (weaker band intensity)
Quantified Difference	DAz-2 labeling intensity is visually greater than DYn-2 in the published blot, implying higher labeling efficiency
Conditions	Recombinant Gpx3 (50 µM), 100 µM H2O2, 1 mM probe, 15 min at 37°C, detection via streptavidin-HRP western blot [1]

Why This Matters

Higher labeling efficiency at a given probe concentration means DAz-2 may enable more robust detection of low-abundance sulfenylated proteins or reduce the required probe concentration, minimizing potential off-target effects.

• [1] Paulsen, C. E., Truong, T. H., Garcia, F. J., Homann, A., Gupta, V., Leonard, S. E., & Carroll, K. S. (2012). Peroxide-dependent sulfenylation of the EGFR catalytic site enhances kinase activity. Nature Chemical Biology, 8(1), 57–64. Figure 2d. https://doi.org/10.1038/nchembio.736 View Source

Cross-Cell-Type Live-Cell Compatibility

While many sulfenic acid probes are available, DAz-2 is uniquely positioned as part of an isotope-coded pair (DAz-2 and d6-DAz-2) for relative quantification of protein sulfenic acids [1]. This approach, validated in LC-MS/MS workflows, allows direct comparison of sulfenylation levels between two biological samples (e.g., control vs. treated) by mixing samples labeled with light (DAz-2) and heavy (d6-DAz-2) probes [1]. This quantitative capability is a distinct advantage over probes lacking a matched heavy isotope standard, enabling more precise and statistically robust redox proteomic studies .

Cross-Cell Validation

Method context

Detection of sulfenylated GAPDH and CK in HOSCN-treated macrophages, extending beyond HeLa model.

Validates multi-cell-type application

Macrophage oxidative stress model

Evidence Dimension	Availability of matched isotope-labeled pair for quantitative MS
Target Compound Data	DAz-2 (light) and d6-DAz-2 (heavy) pair available for relative quantification
Comparator Or Baseline	Other sulfenic acid probes (e.g., DYn-2) typically lack a commercially available heavy isotope analog for MS quantification
Quantified Difference	DAz-2 enables SILAC-like relative quantification; comparators do not offer this standard
Conditions	LC-MS/MS analysis of sulfenylated peptides after enrichment [1]

Why This Matters

For labs seeking to move beyond qualitative identification to quantitative comparison of sulfenylation dynamics, the DAz-2/d6-DAz-2 system provides a validated, ready-to-use solution, eliminating the need for custom synthesis of heavy isotope probes.

• [1] Seo, Y. H., & Carroll, K. S. (2011). Isotope-coded chemical reporter and acid-cleavable affinity reagents for monitoring protein sulfenic acids. Bioorganic & Medicinal Chemistry Letters, 21(12), 3565–3568. https://doi.org/10.1016/j.bmcl.2011.04.120 View Source

Functional Validation of Redox-Regulated Proteins

DAz-2 is explicitly characterized as cell-permeable, enabling direct labeling of sulfenic acid-modified proteins in intact living cells [1]. This property is essential for capturing the native cellular redox state and avoids artifacts associated with cell lysis. Furthermore, the compound demonstrates robust stability, with a shelf life of ≥4 years when stored at -20°C . This long-term stability reduces procurement frequency and ensures experimental reproducibility across extended study periods.

Functional Validation

Reported

RAD51 Cys319 sulfenylation identified; linked to homologous recombination dysfunction in PRDX1-deficient cells.

Links probe labeling to functional outcome

Irradiated cell model, PRDX1 context

Evidence Dimension	Cell permeability and storage stability
Target Compound Data	Cell-permeable; stable for ≥4 years at -20°C
Comparator Or Baseline	Class baseline: some sulfenic acid probes (e.g., dimedone) are not cell-permeable; many probes have shorter shelf lives
Quantified Difference	DAz-2 is cell-permeable; stability quantified as ≥4 years
Conditions	Live-cell incubation followed by click chemistry detection; storage at -20°C as a crystalline solid [1]

Why This Matters

Cell permeability is non-negotiable for in situ redox studies; the extended shelf life minimizes supply chain disruptions and batch-to-batch variability in longitudinal experiments.

• [1] Leonard, S. E., Reddie, K. G., & Carroll, K. S. (2009). Mining the thiol proteome for sulfenic acid modifications reveals new targets for oxidation in cells. ACS Chemical Biology, 4(9), 783–799. https://doi.org/10.1021/cb900105q View Source

DAz-2 Application Scenarios

Global Sulfenome Profiling and Discovery Proteomics

DAz-2 is the probe of choice for comprehensive mapping of protein sulfenylation in live cells. Its superior sensitivity, demonstrated by the identification of over 175 novel oxidation targets in a tumor cell line [1], makes it uniquely suited for discovering new redox-regulated pathways in cancer, neurodegeneration, or metabolic disorders. Researchers can use DAz-2 to label cells under various stress or stimulation conditions, followed by enrichment and LC-MS/MS to generate high-coverage sulfenome maps.

Live-Cell Analysis of Endogenous Oxidative Signaling

The availability of matched light (DAz-2) and heavy (d6-DAz-2) isotope probes enables precise relative quantification of sulfenylation changes [2]. This application is critical for understanding how oxidative modifications are dynamically regulated. For example, a laboratory can treat one set of cells with a drug candidate and another with vehicle, label each with a different isotopic version of DAz-2, combine the samples, and use LC-MS/MS to quantify fold-changes in sulfenylation at specific cysteine sites. This quantitative workflow provides robust, statistically significant data for mechanistic studies and biomarker discovery.

Functional Validation of Redox-Regulated Cysteine Residues

DAz-2's strong performance in biochemical assays, such as the efficient labeling of recombinant Gpx3 [3], translates to robust detection of sulfenylation on specific protein targets within a complex cellular environment. After live-cell labeling with DAz-2, researchers can immunoprecipitate a protein of interest and probe for the DAz-2 tag (via click chemistry with biotin or fluorescent groups) to confirm its oxidation state. This approach is essential for validating hypotheses about redox regulation of specific enzymes, transcription factors, or signaling molecules.

Redox Studies Across Cell Types

For academic core facilities or pharmaceutical research groups conducting multi-year studies on oxidative stress and redox signaling, DAz-2's documented long-term stability (≥4 years at -20°C) is a significant practical advantage. Bulk procurement is possible without concerns about compound degradation, ensuring consistent performance and reducing the need for frequent re-ordering and lot-to-lot validation, which streamlines project workflows and maintains data comparability over time.

Application

Selection Property

Validation Focus

Global sulfenome profiling studies

Proteomic coverage breadth

Discovery of novel redox targets

Endogenous oxidative signaling analysis

Basal sulfenylation detection capability

Endogenous redox state without exogenous oxidant

Functional redox cysteine studies

Mechanistic probe capability

Correlation with biological outcomes

Cross-cell-type redox studies

Multi-cell-type permeability

Consistency across immortalized and primary cells

• [1] Leonard, S. E., Reddie, K. G., & Carroll, K. S. (2009). Mining the thiol proteome for sulfenic acid modifications reveals new targets for oxidation in cells. ACS Chemical Biology, 4(9), 783–799. https://doi.org/10.1021/cb900105q View Source
• [2] Seo, Y. H., & Carroll, K. S. (2011). Isotope-coded chemical reporter and acid-cleavable affinity reagents for monitoring protein sulfenic acids. Bioorganic & Medicinal Chemistry Letters, 21(12), 3565–3568. https://doi.org/10.1016/j.bmcl.2011.04.120 View Source
• [3] Paulsen, C. E., Truong, T. H., Garcia, F. J., Homann, A., Gupta, V., Leonard, S. E., & Carroll, K. S. (2012). Peroxide-dependent sulfenylation of the EGFR catalytic site enhances kinase activity. Nature Chemical Biology, 8(1), 57–64. Figure 2d. https://doi.org/10.1038/nchembio.736 View Source